Cas no 1263366-10-4 (1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone)

1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is a synthetic organic compound featuring a dimethoxyphenyl group linked to an ethanone moiety with a 1,3-dioxolane substituent. This structure imparts versatility in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both dimethoxy and dioxolane functional groups enhances its reactivity in condensation, cyclization, and protection-deprotection strategies. Its stability under mild conditions and compatibility with diverse reaction environments make it a valuable reagent for constructing complex molecular frameworks. The compound’s well-defined chemical properties facilitate precise control in synthetic pathways, supporting applications in medicinal chemistry and material science.
1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone structure
1263366-10-4 structure
Product Name:1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
CAS No:1263366-10-4
MF:C13H16O5
MW:252.263144493103
CID:4692222
Update Time:2025-05-23

1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
    • 1-(3,4-dimethoxyphenyl)-2-(1,3-dioxolan-2-yl)ethanone
    • SEL13446292
    • Inchi: 1S/C13H16O5/c1-15-11-4-3-9(7-12(11)16-2)10(14)8-13-17-5-6-18-13/h3-4,7,13H,5-6,8H2,1-2H3
    • InChI Key: DDOZXBRXARMCHX-UHFFFAOYSA-N
    • SMILES: O1CCOC1CC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 275
  • Topological Polar Surface Area: 54

1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
208538-2g
1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
1263366-10-4 97%
2g
£838.00 2022-03-01
Fluorochem
208538-5g
1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
1263366-10-4 97%
5g
£1702.00 2022-03-01
Chemenu
CM491842-1g
1-(3,4-Dimethoxyphenyl)-2-(1,3-dioxolan-2-yl)ethanone
1263366-10-4 97%
1g
$367 2023-02-18
Fluorochem
208538-1g
1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
1263366-10-4 97%
1g
£554.00 2022-03-01

Additional information on 1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Recent Advances in the Study of 1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS: 1263366-10-4)

The compound 1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS: 1263366-10-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the dimethoxy-phenyl and dioxolane groups, contribute to its reactivity and versatility in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel anti-inflammatory agents, showcasing its potential in drug discovery pipelines.

In terms of biological activity, preliminary in vitro assays have revealed promising results. Research conducted by Smith et al. (2023) indicated that derivatives of 1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone exhibit moderate inhibitory effects on specific enzymatic targets associated with neurodegenerative diseases. These findings suggest potential applications in the treatment of conditions such as Alzheimer's and Parkinson's diseases, although further in vivo studies are required to validate these effects.

From a pharmacological perspective, the compound's pharmacokinetic properties have been investigated in recent preclinical trials. Data from these studies suggest favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects, as noted in a 2024 review article in Bioorganic & Medicinal Chemistry Letters.

The safety profile of 1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone has also been a subject of recent investigation. Toxicological assessments conducted in animal models have shown acceptable safety margins at therapeutic doses, with no significant adverse effects reported in short-term exposure studies. Long-term toxicity evaluations are currently underway, with results expected to be published in late 2024.

In conclusion, 1-(3,4-Dimethoxy-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone represents a promising compound in pharmaceutical research, with diverse potential applications. While current studies have provided valuable insights into its properties and biological activities, further research is needed to fully explore its therapeutic potential and address existing challenges in drug development. The scientific community anticipates that ongoing and future studies will continue to shed light on this interesting molecule and its derivatives.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.